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A Comparative Analysis of Pentavitin Versus
Glycerin for Long-Term Skin Hydration
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term skin hydration performance of

two key cosmetic ingredients: Pentavitin® (Saccharide Isomerate) and glycerin. The analysis

is supported by available experimental data, detailed methodologies, and an exploration of

their distinct mechanisms of action.

Executive Summary
Both Pentavitin and glycerin are effective humectants used extensively in skincare for their

hydrating properties. However, their mechanisms of action and long-term efficacy profiles differ

significantly. Glycerin, a well-established humectant, attracts and binds water from the

environment and the deeper layers of the skin. Its efficacy is, to some extent, dependent on

ambient humidity.

Pentavitin, a plant-derived carbohydrate complex, exhibits a unique mechanism of action. It

binds covalently to the keratin in the stratum corneum, creating a moisture reservoir that is not

easily washed away, providing prolonged hydration for up to 72 hours.[1][2] This substantive

binding contributes to a more robust and longer-lasting improvement in skin hydration and

barrier function compared to traditional humectants like glycerin.
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Quantitative Data Comparison
The following tables summarize the available quantitative data from comparative studies. It is

important to note that much of the head-to-head comparative data for Pentavitin and glycerin

is found in manufacturer-published studies. Independent, peer-reviewed clinical trials with raw,

time-course data are not readily available in the public domain.

Metric Pentavitin® Glycerin Study Details Source(s)

Moisture

Retention

Capacity

38% 6%

Measurement of

moisture

retention on the

skin surface at

the end of a 14-

day in-vivo study.

[3]

Increased

Moisturization

(Dry Skin)

Up to 43% more

than glycerin
Baseline

In-vivo

comparison of

moisturizing

activity.

[4]

Increased

Moisturization

(Normal Skin)

Up to 42% more

than glycerin
Baseline

In-vivo

comparison of

moisturizing

activity.

[4]

Hydration Boost

in Soap Bar

Significantly

boosts the

hydration

efficacy of a

soap bar

containing 8%

glycerin at 24

hours.

Baseline (with

8% glycerin)

In-vivo test on a

moisturizing

soap bar.

[5]
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Paramete
r

Pentaviti
n®

Glycerin Urea Control
Study
Details

Source(s)

Moisture

Regulation

at Low

Relative

Humidity

Favorable

and

constant

moisture

regulation

Less

effective

Less

effective
N/A

In-vitro

moisture

retention

efficacy of

O/W

emulsions

containing

1.5% of the

active

ingredient

at 37°C

under

varying low

relative

humidities.

[3][4]

Mechanisms of Action
Pentavitin® (Saccharide Isomerate)
Pentavitin's unique, long-lasting hydration is attributed to its specific binding mechanism with

the skin.[4] It is a carbohydrate complex that is structurally similar to the carbohydrate complex

found in the skin's Natural Moisturizing Factor (NMF).[4] This similarity allows it to bind

covalently to the free amino groups of lysine in the keratin of the corneocytes.[4][6] This creates

a "moisture magnet" effect, locking in moisture and making it resistant to being washed off. The

hydration benefits of Pentavitin are only removed through the natural process of

desquamation.[4] Furthermore, gene expression studies have indicated that Pentavitin can

stimulate genes that are key to improving skin barrier function.[4]

Glycerin
Glycerin is a small trihydroxy alcohol that acts as a classical humectant.[7] It attracts water from

two primary sources: the external environment (especially in humid conditions) and the deeper

dermal layers of the skin.[7] Glycerin's mechanism is closely linked to the aquaporin-3 (AQP3)
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channels in the skin.[3][7] AQP3 is an aquaglyceroporin, a channel protein that facilitates the

transport of both water and glycerol across cell membranes in the epidermis.[3][7] By

increasing the glycerol concentration in the epidermis, glycerin enhances the skin's water-

holding capacity and supports proper skin barrier function and keratinocyte differentiation.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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